NBI 27914 hydrochloride
NBI 27914 hydrochloride
Selective, non-peptide corticotropin-releasing factor1 (CRF1) receptor antagonist (Ki = 1.7 nM); has no activity at CRF2 receptors. Blocks behavioral seizures in vivo.
Brand Name:
Vulcanchem
CAS No.:
1215766-76-9
VCID:
VC0004378
InChI:
InChI=1S/C18H20Cl4N4.ClH/c1-3-6-26(9-11-4-5-11)18-15(22)17(23-10(2)24-18)25-16-13(20)7-12(19)8-14(16)21;/h7-8,11H,3-6,9H2,1-2H3,(H,23,24,25);1H
SMILES:
CCCN(CC1CC1)C2=NC(=NC(=C2Cl)NC3=C(C=C(C=C3Cl)Cl)Cl)C.Cl
Molecular Formula:
C18H21Cl5N4
Molecular Weight:
470.644
NBI 27914 hydrochloride
CAS No.: 1215766-76-9
Inhibitors
VCID: VC0004378
Molecular Formula: C18H21Cl5N4
Molecular Weight: 470.644
| CAS No. | 1215766-76-9 |
|---|---|
| Product Name | NBI 27914 hydrochloride |
| Molecular Formula | C18H21Cl5N4 |
| Molecular Weight | 470.644 |
| IUPAC Name | 5-chloro-4-N-(cyclopropylmethyl)-2-methyl-4-N-propyl-6-N-(2,4,6-trichlorophenyl)pyrimidine-4,6-diamine;hydrochloride |
| Standard InChI | InChI=1S/C18H20Cl4N4.ClH/c1-3-6-26(9-11-4-5-11)18-15(22)17(23-10(2)24-18)25-16-13(20)7-12(19)8-14(16)21;/h7-8,11H,3-6,9H2,1-2H3,(H,23,24,25);1H |
| Standard InChIKey | CPMGENCTAWBLNW-UHFFFAOYSA-N |
| SMILES | CCCN(CC1CC1)C2=NC(=NC(=C2Cl)NC3=C(C=C(C=C3Cl)Cl)Cl)C.Cl |
| Description | Selective, non-peptide corticotropin-releasing factor1 (CRF1) receptor antagonist (Ki = 1.7 nM); has no activity at CRF2 receptors. Blocks behavioral seizures in vivo. |
| Synonyms | 5-Chloro-N-(cyclopropylmethyl)-2-methyl-N-propyl-N/'-(2,4,6-trichlorophenyl)-4,6-pyrimidinediamine hydrochloride |
| PubChem Compound | 45073446 |
| Last Modified | Nov 11 2021 |
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